Cas no 2694746-54-6 (2-(4-{Methyl[(prop-2-en-1-yloxy)carbonyl]amino}-3-nitrobenzenesulfonamido)acetic acid)

• Product Name: 2-(4-{Methyl[(prop-2-en-1-yloxy)carbonyl]amino}-3-nitrobenzenesulfonamido)acetic acid
• CAS No: 2694746-54-6
• MF: C₁₃H₁₅N₃O₈S
• MW: 373.338502168655
• CID: 5615892
• PubChem ID: 165950022
• Update Time: 2025-05-19

2-(4-{Methyl[(prop-2-en-1-yloxy)carbonyl]amino}-3-nitrobenzenesulfonamido)acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-33050747
• 2694746-54-6
• 2-(4-{methyl[(prop-2-en-1-yloxy)carbonyl]amino}-3-nitrobenzenesulfonamido)acetic acid
• 2-(4-{Methyl[(prop-2-en-1-yloxy)carbonyl]amino}-3-nitrobenzenesulfonamido)acetic acid

• Inchi： 1S/C13H15N3O8S/c1-3-6-24-13(19)15(2)10-5-4-9(7-11(10)16(20)21)25(22,23)14-8-12(17)18/h3-5,7,14H,1,6,8H2,2H3,(H,17,18)
• InChI Key： GZICUMDXNSWGPA-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)[N+](=O)[O-])N(C(=O)OCC=C)C)(NCC(=O)O)(=O)=O

Computed Properties

• Exact Mass: 373.05798562g/mol
• Monoisotopic Mass: 373.05798562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 624
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 167Ų

Additional information on 2-(4-{Methyl[(prop-2-en-1-yloxy)carbonyl]amino}-3-nitrobenzenesulfonamido)acetic acid

Introduction to 2-(4-{Methyl[(prop-2-en-1-yloxy)carbonyl]amino}-3-nitrobenzenesulfonamido)acetic acid (CAS No. 2694746-54-6)

2-(4-{Methyl[(prop-2-en-1-yloxy)carbonyl]amino}-3-nitrobenzenesulfonamido)acetic acid (CAS No. 2694746-54-6) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, chemical synthesis, and materials science. This compound is characterized by its unique structural features, which include a nitrobenzene moiety, a sulfonamide group, and an acetic acid functional group. These structural elements contribute to its diverse chemical properties and potential biological activities.

The nitrobenzene moiety is a well-known functional group that imparts electron-withdrawing properties to the molecule, making it highly reactive in various chemical reactions. This characteristic is particularly useful in the synthesis of intermediates for pharmaceuticals and fine chemicals. The sulfonamide group, on the other hand, is a versatile functional group that is widely used in the development of drugs due to its ability to form hydrogen bonds and interact with biological targets. The acetic acid functional group adds further reactivity and solubility properties to the molecule, making it suitable for a wide range of applications.

Recent research has focused on the potential therapeutic applications of 2-(4-{Methyl[(prop-2-en-1-yloxy)carbonyl]amino}-3-nitrobenzenesulfonamido)acetic acid. Studies have shown that this compound exhibits promising anti-inflammatory and anti-cancer properties. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that the compound effectively inhibits the activity of specific enzymes involved in inflammatory pathways, making it a potential candidate for the treatment of inflammatory diseases such as arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, 2-(4-{Methyl[(prop-2-en-1-yloxy)carbonyl]amino}-3-nitrobenzenesulfonamido)acetic acid has also shown promise in cancer research. A study conducted by researchers at the National Cancer Institute found that the compound selectively targets and induces apoptosis in cancer cells while sparing normal cells. This selective cytotoxicity is attributed to the unique combination of functional groups within the molecule, which allows it to interact specifically with cancer cell receptors and signaling pathways.

The synthesis of 2-(4-{Methyl[(prop-2-en-1-yloxy)carbonyl]amino}-3-nitrobenzenesulfonamido)acetic acid involves several steps, each requiring precise control over reaction conditions to ensure high yield and purity. The initial step typically involves the formation of the nitrobenzene derivative through nitration reactions. Subsequent steps include the introduction of the sulfonamide group via sulfonation reactions and the final attachment of the acetic acid moiety through esterification or amidation reactions. Advanced synthetic techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize these processes and improve overall efficiency.

The physical and chemical properties of 2-(4-{Methyl[(prop-2-en-1-yloxy)carbonyl]amino}-3-nitrobenzenesulfonamido)acetic acid have been extensively studied to understand its behavior in different environments. The compound is generally soluble in polar solvents such as water and ethanol but exhibits limited solubility in non-polar solvents like hexane. Its melting point has been reported to be around 150°C, and it decomposes at higher temperatures. These properties make it suitable for use in aqueous solutions and formulations for pharmaceutical applications.

In terms of safety and handling, 2-(4-{Methyl[(prop-2-en-1-yloxy)carbonyl]amino}-3-nitrobenzenesulfonamido)acetic acid should be stored under dry conditions and protected from light to prevent degradation. Standard laboratory safety protocols should be followed when handling this compound, including the use of personal protective equipment (PPE) such as gloves, goggles, and lab coats.

The potential applications of 2-(4-{Methyl[(prop-2-en-1-yloxy)carbonyl]amino}-3-nitrobenzenesulfonamido)acetic acid extend beyond pharmaceuticals. In materials science, this compound has been explored for its use in developing novel polymers and coatings with enhanced mechanical and thermal properties. The presence of multiple functional groups allows for tailored modifications through polymerization reactions, leading to materials with improved performance characteristics.

Furthermore, recent advancements in green chemistry have led to investigations into the use of 2-(4-{Methyl[(prop-2-en-1-yloxy)carbonyl]amino}-3-nitrobenzenesulfonamido)acetic acid as a sustainable alternative in various industrial processes. Researchers are exploring methods to synthesize this compound using environmentally friendly catalysts and solvents, reducing the environmental impact associated with traditional synthetic routes.

In conclusion, 2-(4-{Methyl[(prop-2-en-1-yloxy)carbonyl]amino}-3-nitrobenzenesulfonamido)acetic acid (CAS No. 2694746-54-6) is a multifunctional organic compound with significant potential across multiple fields. Its unique structural features contribute to its diverse chemical properties and biological activities, making it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and optimize synthetic methods, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.